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Compound of Interest

Compound Name: Boc-D-Aza-OH (CHA)

Cat. No.: B6302483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended storage

conditions for N-α-(t-Butoxycarbonyl)-D-3-azidoalanine dicyclohexylammonium salt, commonly

known as Boc-D-Aza-OH (CHA). Adherence to these guidelines is crucial for maintaining the

compound's integrity, ensuring experimental reproducibility, and maximizing its shelf life.

Overview and Compound Characteristics
Boc-D-Aza-OH (CHA) is a synthetic amino acid derivative widely utilized in peptide synthesis

and click chemistry. The presence of the azido group makes it a valuable building block for

introducing modifications and conjugations. The dicyclohexylammonium (CHA) salt form is

reported to enhance the compound's handling properties, solubility, and stability. However, like

many complex organic molecules, its stability is contingent upon proper storage.

Recommended Storage Conditions: Quantitative
Data
The stability of Boc-D-Aza-OH (CHA) is primarily dependent on temperature and its physical

state (powder vs. in solvent). The following table summarizes the recommended storage

conditions based on available supplier data.
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Form
Storage

Temperature

Recommended

Duration
Notes

Powder / Solid -20°C Up to 3 years

Keep container tightly

sealed and protected

from moisture.

In Solvent -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Use of

anhydrous solvents is

recommended.

Disclaimer: The storage durations are based on information from select suppliers. It is highly

recommended to refer to the certificate of analysis and product datasheet provided by the

specific vendor for lot-specific recommendations.

Experimental Protocols
Detailed experimental protocols for the determination of the stability and optimal storage

conditions for Boc-D-Aza-OH (CHA) are not extensively available in the public domain. The

recommendations provided by suppliers are likely based on internal stability studies, which may

include:

Forced Degradation Studies: Exposing the compound to various stress conditions (e.g.,

elevated temperature, humidity, light, oxidizing agents) to identify potential degradation

pathways.

Long-Term Stability Testing: Storing the compound under the recommended conditions and

periodically analyzing its purity and integrity using techniques such as High-Performance

Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Without access to these proprietary studies, end-users should adhere strictly to the vendor's

storage guidelines.

Logical Workflow for Handling and Storage
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The following diagram outlines the general workflow for receiving, handling, and storing Boc-D-
Aza-OH (CHA) to ensure its quality.

Figure 1: General Handling and Storage Workflow

Receive Compound

Inspect Container for Damage

Log Lot Number and Date

Transfer to Appropriate Storage

Store at -20°C (Powder)

Solid Form

Prepare Solution (if needed)

For Solution

Use in Experiment

Store at -80°C (In Solvent)

Aliquot Solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b6302483?utm_src=pdf-body
https://www.benchchem.com/product/b6302483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6302483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General Handling and Storage Workflow

Decision Pathway for Storage
The selection of the appropriate storage condition depends on the intended use and the form of

the compound. This diagram illustrates the decision-making process.

Figure 2: Storage Decision Pathway
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Caption: Storage Decision Pathway

Key Recommendations and Best Practices
Avoid Moisture: Boc-D-Aza-OH (CHA) is hygroscopic. Store in a desiccator where possible

and always ensure the container is tightly sealed.

Prevent Freeze-Thaw Cycles: For solutions, preparing single-use aliquots is critical to

prevent degradation that can occur with repeated temperature changes.

Inert Atmosphere: For very long-term storage, consider storing the solid compound under an

inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

Light Sensitivity: While not explicitly documented as light-sensitive, it is good laboratory

practice to store the compound in an opaque container or in the dark.
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Use High-Purity Solvents: When preparing solutions, use anhydrous, high-purity solvents to

avoid introducing contaminants that could degrade the compound.

By following these storage and handling guidelines, researchers can ensure the stability and

reliability of Boc-D-Aza-OH (CHA) for their scientific endeavors.

To cite this document: BenchChem. [Technical Guide: Optimal Storage Conditions for Boc-D-
Aza-OH (CHA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6302483#storage-conditions-for-boc-d-aza-oh-cha]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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